![molecular formula C15H18N2O3 B7514291 N-cyclohexyl-3-oxo-4H-1,4-benzoxazine-7-carboxamide](/img/structure/B7514291.png)
N-cyclohexyl-3-oxo-4H-1,4-benzoxazine-7-carboxamide
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Overview
Description
N-cyclohexyl-3-oxo-4H-1,4-benzoxazine-7-carboxamide, also known as CYCLO-1, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. It belongs to the class of benzoxazines, which are cyclic compounds with a benzene ring fused to an oxazine ring. CYCLO-1 has been synthesized using various methods and has shown promising results in scientific research.
Mechanism of Action
The mechanism of action of N-cyclohexyl-3-oxo-4H-1,4-benzoxazine-7-carboxamide is not fully understood, but it is believed to involve the activation of caspase-3, a protease enzyme that plays a crucial role in apoptosis, or programmed cell death. This compound has been shown to induce apoptosis in cancer cells by activating caspase-3 and disrupting the mitochondrial membrane potential. It has also been shown to inhibit the growth of bacterial and fungal cells by disrupting their cell walls and membranes.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, such as inducing apoptosis in cancer cells, inhibiting the growth of bacterial and fungal cells, and reducing inflammation. It has also been shown to have antioxidant and neuroprotective effects, making it a potential candidate for treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
N-cyclohexyl-3-oxo-4H-1,4-benzoxazine-7-carboxamide has several advantages for lab experiments, such as its high purity and stability, making it easy to handle and store. It is also readily available and can be synthesized using different methods. However, one limitation is its relatively high cost compared to other compounds, which may limit its use in some experiments.
Future Directions
There are several future directions for research on N-cyclohexyl-3-oxo-4H-1,4-benzoxazine-7-carboxamide. One direction is to further investigate its mechanism of action and its potential applications in treating neurodegenerative diseases. Another direction is to explore its potential as a monomer in the synthesis of new polybenzoxazines with improved properties. Additionally, further studies are needed to understand its toxicity and potential side effects. Overall, this compound has shown promising results in scientific research and has the potential to be a valuable compound in various fields.
Synthesis Methods
N-cyclohexyl-3-oxo-4H-1,4-benzoxazine-7-carboxamide can be synthesized using different methods, including the reaction of 2-aminophenol with cyclohexanone in the presence of a catalyst, such as p-toluenesulfonic acid. Another method involves the reaction of 2-hydroxybenzaldehyde with cyclohexyl isocyanide in the presence of a base, such as potassium carbonate. The resulting product is then cyclized to form this compound. These methods have been optimized to produce high yields and purity of this compound.
Scientific Research Applications
N-cyclohexyl-3-oxo-4H-1,4-benzoxazine-7-carboxamide has shown potential applications in various scientific research fields, such as medicinal chemistry, materials science, and polymer chemistry. In medicinal chemistry, this compound has been tested for its anticancer activity and has shown promising results in inhibiting the growth of cancer cells. It has also been tested for its antibacterial and antifungal activity and has shown potential in treating bacterial and fungal infections. In materials science, this compound has been used as a monomer in the synthesis of polybenzoxazines, which are high-performance thermosetting polymers. These polymers have excellent mechanical, thermal, and chemical properties, making them suitable for various applications, such as coatings, adhesives, and composites.
properties
IUPAC Name |
N-cyclohexyl-3-oxo-4H-1,4-benzoxazine-7-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O3/c18-14-9-20-13-8-10(6-7-12(13)17-14)15(19)16-11-4-2-1-3-5-11/h6-8,11H,1-5,9H2,(H,16,19)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIPUMZNNAGCNKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)C2=CC3=C(C=C2)NC(=O)CO3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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